2-(3-fluorophenyl)-6-methoxy-4H-chromen-4-one

• IUPAC Name: 2-(3-fluorophenyl)-6-methoxychromen-4-one
• InChI: InChI=1S/C16H11FO3/c1-19-12-5-6-15-13(8-12)14(18)9-16(20-15)10-3-2-4-11(17)7-10/h2-9H,1H3
• InChI Key: JBTSMNYZRSAMNX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)OC(=CC2=O)C3=CC(=CC=C3)F
• Molecular Formula: C16H11FO3
• Molecular Weight: 270.25 g/mol

Description

2-(3-fluorophenyl)-6-methoxy-4H-chromen-4-one, also known as flavone, is a flavonoid compound that has gained attention in recent years due to its various biological activities. Flavones are naturally occurring compounds found in many plants and have been used in traditional medicine for their anti-inflammatory, antioxidant, and anticancer properties.

Scientific Research Applications

• Selective COX-2 Inhibition :A study characterized a compound similar to 2-(3-fluorophenyl)-6-methoxy-4H-chromen-4-one as a novel selective COX-2 inhibitor. This research highlights the potential of such compounds in targeting specific enzymes involved in inflammation and pain Rullah et al., 2015.

• Fluorophore Properties :Research into the fluorescence properties of a related fluorophore demonstrated its strong fluorescence in protic solvents and its application as a fluorogenic sensor. This indicates potential uses in sensing and imaging applications Uchiyama et al., 2006.

• Photochromic Behavior :A study on the photochromic behavior of a similar compound revealed complex photoreactions, including the formation of photoisomers. This has implications for materials science and the development of light-sensitive materials Delbaere et al., 2003.

• Fluorescent Probe for Zn2+ :A fluorescent probe based on a coumarin derivative showed significant shifts in emission wavelengths when combined with Zn2+. This suggests its utility in bio-imaging and environmental monitoring Hu et al., 2014.

• Antimicrobial Activity :Novel chromone-based compounds, similar in structure, have shown promising antimicrobial activity against various bacterial and fungal strains. This points to potential pharmaceutical applications Dofe et al., 2016.

• Structural Characterization :The structural characterization of a related compound revealed interesting molecular conformations and intramolecular hydrogen bonding. These findings are important for understanding the compound's chemical properties El-Agrody et al., 2012.